Cas no 1806847-86-8 (6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-acetic acid)

• Product Name: 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-acetic acid
• CAS No: 1806847-86-8
• MF: C₉H₅F₂N₃O₄
• MW: 257.150508642197
• CID: 4877916
• Update Time: 2025-05-20

6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-acetic acid

• Inchi： 1S/C9H5F2N3O4/c10-8(11)7-4(2-6(15)16)1-5(3-12)13-9(7)14(17)18/h1,8H,2H2,(H,15,16)
• InChI Key： ZJBUGMHOLZINMG-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC(C#N)=CC=1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.1
• Topological Polar Surface Area: 120

Additional information on 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-acetic acid

6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-acetic Acid: A Comprehensive Overview

6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-acetic acid (CAS No: 1806847-86-8) is a complex organic compound with a unique structure that combines multiple functional groups, making it a subject of interest in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile chemical properties and potential uses in fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-acetic acid is characterized by a pyridine ring with several substituents. The cyano group (-CN) at position 6, the difluoromethyl group (-CF₂H) at position 3, and the nitro group (-NO₂) at position 2 contribute to its distinctive electronic and steric properties. Additionally, the acetic acid group (-CH₂COOH) at position 4 introduces carboxylic acid functionality, enhancing its reactivity and versatility in chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-acetic acid through multi-step processes involving nucleophilic substitutions, oxidations, and coupling reactions. Researchers have explored various synthetic pathways to optimize yield and purity, ensuring that this compound can be produced on a larger scale for industrial applications.

In terms of applications, 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-acetic acid has shown promise in the development of novel pharmaceutical agents. Its structural features make it an ideal candidate for drug design, particularly in targeting specific biological pathways or enzymes. For instance, studies have indicated that this compound may exhibit potential as an anti-inflammatory or anti-cancer agent due to its ability to modulate key cellular processes.

Moreover, the presence of fluorinated groups in the molecule enhances its stability and bioavailability, which are critical factors in drug development. Fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts, making them valuable in medicinal chemistry research.

Beyond pharmaceuticals, 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-acetic acid has also been investigated for its potential use in agrochemicals. Its ability to interact with plant enzymes or microbial pathogens suggests that it could serve as a lead compound for developing new pesticides or herbicides. Current research is focused on understanding its mechanism of action and optimizing its efficacy under field conditions.

In addition to these applications, this compound has attracted attention in materials science due to its unique electronic properties. The combination of electron-withdrawing groups (such as cyano and nitro) with electron-donating groups (such as acetic acid) creates a molecule with a high degree of conjugation and redox activity. This makes it a potential candidate for use in organic electronics or advanced materials such as conductive polymers or photovoltaic devices.

Recent studies have also explored the environmental impact of 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-acetic acid, particularly focusing on its biodegradation and toxicity profiles. Understanding its environmental fate is crucial for ensuring sustainable use and minimizing ecological risks associated with its production and application.

In conclusion, 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-acetic acid (CAS No: 1806847-86-8) is a multifaceted compound with significant potential across various industries. Its unique structure, combined with recent advancements in synthetic methods and application research, positions it as a valuable tool for addressing current challenges in medicine, agriculture, and materials science.